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Compound of Interest

Compound Name: Wortmannin

Cat. No.: B1684655 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, especially when working with potent compounds like Wortmannin.

This document provides immediate, essential safety and logistical information, including

detailed operational and disposal plans, to support the safe and effective use of Wortmannin
in your research.

Wortmannin is a highly potent, irreversible inhibitor of phosphoinositide 3-kinases (PI3Ks) and

is widely used in cell biology research.[1][2][3][4] While a valuable tool, it is crucial to handle

this compound with the utmost care due to its potential hazards. This guide will walk you

through the necessary personal protective equipment (PPE), handling procedures, emergency

protocols, and disposal methods.

Hazard Identification and Safety Data Summary
Wortmannin is considered a hazardous substance.[5] It can be harmful if swallowed or

inhaled. The toxicological properties of Wortmannin have not been fully investigated, and it

should be handled as a hazardous material.
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Parameter Value Source

CAS Number 19545-26-7

Molecular Formula C23H24O8

Molecular Weight 428.4 g/mol

Appearance
White crystalline solid /

Lyophilized powder

Solubility
Soluble in DMSO, ethanol, and

dimethyl formamide (DMF)

Storage
Store at or below -20°C,

protected from light.

Stability

Stable under recommended

storage conditions. Sensitive

to light.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure risk. Always wear the

following when handling Wortmannin:

Eye and Face Protection: Chemical safety goggles with side-shields or a full-face shield are

mandatory to protect against splashes and airborne particles.

Hand Protection: Wear nitrile or other appropriate chemical-resistant gloves. Consider

double gloving for added protection. Always inspect gloves for tears or punctures before use

and change them frequently.

Body Protection: A laboratory coat is required. For larger quantities or when there is a risk of

significant exposure, a disposable coverall of low permeability is recommended.

Respiratory Protection: All work with solid Wortmannin or concentrated solutions should be

conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols. If a fume

hood is not available, a NIOSH/MSHA-approved respirator with an appropriate particulate

filter should be used.
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Personal Protective Equipment (PPE) for Wortmannin Handling

Eye/Face Protection
(Goggles/Face Shield)

Proceed with Experiment

Hand Protection
(Nitrile Gloves)

Body Protection
(Lab Coat/Coverall)

Respiratory Protection
(Fume Hood/Respirator)

Prepare to Handle Wortmannin
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A diagram illustrating the essential personal protective equipment for handling Wortmannin.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is critical for safety.

Preparation:

Designate a specific area within a chemical fume hood for Wortmannin handling.

Ensure an eyewash station and safety shower are readily accessible.

Assemble all necessary materials, including PPE, weighing paper, spatulas, and

appropriate solvents.

Weighing and Reconstitution:

Perform all weighing of solid Wortmannin within the chemical fume hood.

To prepare a stock solution, dissolve the Wortmannin in a suitable solvent such as

DMSO. For example, to create a 2 mM stock solution, dissolve 1 mg of Wortmannin in

1.16 ml of DMSO.
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Cap the vial securely immediately after reconstitution.

Use in Experiments:

When diluting the stock solution, work within the fume hood.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.

Storage of Solutions:

Store stock solutions at or below -20°C and protect them from light.

To prevent loss of potency, use reconstituted solutions within three months and aliquot to

avoid multiple freeze-thaw cycles.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Minor Spill:

Restrict access to the area.

Wearing appropriate PPE, cover the spill with an absorbent material.
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Carefully sweep or vacuum up the material, avoiding dust generation.

Place the waste in a sealed, labeled container for disposal.

Clean the spill area with a suitable detergent and water.

Major Spill:

Evacuate the area immediately.

Alert your institution's environmental health and safety (EHS) department.

Do not attempt to clean up a major spill without specialized training and equipment.
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Wortmannin Emergency Response
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A flowchart outlining the immediate steps to take in case of a Wortmannin spill or exposure.

Disposal Plan
All Wortmannin waste, including empty containers, contaminated PPE, and spill cleanup

materials, must be treated as hazardous waste.
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Waste Collection: Collect all Wortmannin waste in a dedicated, clearly labeled, and sealed

container.

Disposal Method: Dispose of the waste through your institution's hazardous waste disposal

program. Do not dispose of Wortmannin down the drain or in the regular trash. A common

disposal method is incineration in a licensed chemical incinerator.

By adhering to these safety protocols, you can confidently and safely incorporate Wortmannin
into your research, contributing to scientific advancement while prioritizing the well-being of

yourself and your colleagues. Always consult your institution's specific safety guidelines and

the most recent Safety Data Sheet (SDS) for Wortmannin before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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